(2S,4S)-4-[2-Bromo-4-(tert-pentyl)phenoxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid

• IUPAC Name: (2S,4S)-4-[2-bromo-4-(2-methylbutan-2-yl)phenoxy]-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C21H30BrNO5/c1-7-21(5,6)13-8-9-17(15(22)10-13)27-14-11-16(18(24)25)23(12-14)19(26)28-20(2,3)4/h8-10,14,16H,7,11-12H2,1-6H3,(H,24,25)/t14-,16-/m0/s1
• InChI Key: JTIRYTSRVCOHJW-HOCLYGCPSA-N
• Canonical SMILES: CCC(C)(C)C1=CC(=C(C=C1)OC2CC(N(C2)C(=O)OC(C)(C)C)C(=O)O)Br
• Isomeric SMILES: CCC(C)(C)C1=CC(=C(C=C1)O[C@H]2C[C@H](N(C2)C(=O)OC(C)(C)C)C(=O)O)Br
• Molecular Formula: C21H30BrNO5
• Molecular Weight: 456.4 g/mol

Description

(2S,4S)-4-[2-Bromo-4-(tert-pentyl)phenoxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid is a useful research compound. Its molecular formula is C21H30BrNO5 and its molecular weight is 456.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2S,4S)-4-[2-Bromo-4-(tert-pentyl)phenoxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S,4S)-4-[2-Bromo-4-(tert-pentyl)phenoxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Asymmetric Synthesis and Derivatives

• Asymmetric Synthesis Applications : This compound has been utilized in the asymmetric synthesis of trans-2,3-piperidinedicarboxylic acid and trans-3,4-piperidinedicarboxylic acid derivatives. These syntheses involve key steps starting from L-aspartic acid beta-tert-butyl ester and N-Cbz-beta-alanine, highlighting its role in producing enantiomerically pure compounds (Xue et al., 2002).

Catalytic Applications

• Hydrogenations : The compound (2S,4S)-MOD-BPPM, related to the compound , has been applied in asymmetric hydrogenations of (Z)-2-acetamidoacrylic acid derivatives, demonstrating its potential in catalytic processes (Takahashi & Achiwa, 1989).

Chemical Reactions and Properties

• Oxidation Reactions : Studies have shown that the tert-butoxycarbonyl group, as found in the compound, plays a role in the oxidation of phenols and anilines, using tert-butyl hydroperoxide in the presence of dirhodium caprolactamate (Ratnikov et al., 2011).
• Epoxy Amino Acids Production : Derivatives of this compound have been used in the efficient resolution of amino acids and the production of 4-hydroxyproline derivatives, showcasing its versatility in organic synthesis (Krishnamurthy et al., 2014).

Novel Reagent Development

• Tert-Butoxycarbonylation Reagent : A novel tert-butoxycarbonylation reagent, closely related to the compound, has been described for its application on acidic proton-containing substrates like phenols and amines (Saito et al., 2006).

Structural Analysis

• Conformational Analysis : The study of (2R,4R)-1-(tert-Butoxycarbonyl)-4-methoxypyrrolidine-2-carboxylic acid, a structurally similar compound, offers insights into the conformational aspects of such molecules, which is crucial for understanding their chemical behavior (Yuan et al., 2010).